2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid

• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol
• IUPAC Name: 2-hydroxy-3-[(4-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H13NO5/c1-21-10-7-5-9(6-8-10)14(18)16-12-4-2-3-11(13(12)17)15(19)20/h2-8,17H,1H3,(H,16,18)(H,19,20)
• InChI Key: VHGWAKOSCCRILD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2O)C(=O)O

Description

2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid is an organic compound that belongs to the class of benzoic acids This compound is characterized by the presence of a hydroxy group at the second position, an amide linkage at the third position, and a methoxyphenyl group attached to the carbonyl carbon

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid can be achieved through several synthetic routes. One common method involves the reaction of 2-hydroxybenzoic acid with 4-methoxybenzoyl chloride in the presence of a base such as pyridine. The reaction proceeds through the formation of an amide bond between the carboxylic acid group of 2-hydroxybenzoic acid and the acyl chloride group of 4-methoxybenzoyl chloride.

Reaction Conditions:

• Solvent: Dichloromethane
• Temperature: Room temperature
• Catalyst: Pyridine
• Reaction Time: 12 hours

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using similar reaction conditions. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Sodium hydroxide (NaOH) in ethanol.

Major Products Formed

Oxidation: Formation of 2-hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzaldehyde.

Reduction: Formation of 2-hydroxy-3-{[(4-methoxyphenyl)methanol]amino}benzoic acid.

Substitution: Formation of 2-hydroxy-3-{[(4-hydroxyphenyl)carbonyl]amino}benzoic acid.

Scientific Research Applications

2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and inhibit their activity, leading to various biological effects. The hydroxy and methoxy groups play a crucial role in the binding affinity and specificity of the compound towards its targets. Additionally, the amide linkage contributes to the stability and bioavailability of the compound.

Comparison with Similar Compounds

Similar Compounds

• 2-Hydroxy-3-{[(4-hydroxyphenyl)carbonyl]amino}benzoic acid
• 2-Hydroxy-3-{[(4-chlorophenyl)carbonyl]amino}benzoic acid
• 2-Hydroxy-3-{[(4-nitrophenyl)carbonyl]amino}benzoic acid

Uniqueness

2-Hydroxy-3-{[(4-methoxyphenyl)carbonyl]amino}benzoic acid is unique due to the presence of the methoxy group, which imparts distinct chemical and biological properties. The methoxy group enhances the compound’s solubility and stability, making it a valuable candidate for various applications. Additionally, the specific arrangement of functional groups in the compound contributes to its unique reactivity and interaction with molecular targets.